Cas no 1380154-58-4 (2-amino-3-(3-chloro-2,6-difluorophenyl)propan-1-ol)

• Product Name: 2-amino-3-(3-chloro-2,6-difluorophenyl)propan-1-ol
• CAS No: 1380154-58-4
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 5799507
• PubChem ID: 130797883
• Update Time: 2025-05-23

2-amino-3-(3-chloro-2,6-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-chloro-2,6-difluorophenyl)propan-1-ol
• 1380154-58-4
• EN300-1975769

• Inchi： 1S/C9H10ClF2NO/c10-7-1-2-8(11)6(9(7)12)3-5(13)4-14/h1-2,5,14H,3-4,13H2
• InChI Key： PYLSDTNJKLLINX-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1F)CC(CO)N)F)Cl

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(3-chloro-2,6-difluorophenyl)propan-1-ol

2-Amino-3-(3-Chloro-2,6-difluorophenyl)propan-1-ol (CAS No. 1380154-58-4): A Comprehensive Overview

2-Amino-3-(3-chloro-2,6-difluorophenyl)propan-1-ol (CAS No. 1380154-58-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chiral amine with a unique structure that includes a chlorinated and difluorinated phenyl group. Its chemical structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-amino-3-(3-chloro-2,6-difluorophenyl)propan-1-ol is C₉H₉ClF₂NO, and its molecular weight is approximately 227.62 g/mol. The compound is characterized by its high degree of chirality, which can be exploited to create enantiomerically pure forms with distinct biological activities. This property is particularly important in drug development, where the enantiomers of a compound can exhibit different pharmacological profiles.

Recent studies have highlighted the potential of 2-amino-3-(3-chloro-2,6-difluorophenyl)propan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain bacterial strains, making it a promising lead for the development of new antibiotics. The presence of the chlorinated and difluorinated phenyl group contributes to its antibacterial properties by enhancing its ability to disrupt bacterial cell membranes.

In addition to its antibacterial activity, 2-amino-3-(3-chloro-2,6-difluorophenyl)propan-1-ol has been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the interference with viral entry and replication processes within host cells. These findings suggest that 2-amino-3-(3-chloro-2,6-difluorophenyl)propan-1-ol could be a valuable starting point for the development of broad-spectrum antiviral drugs.

The pharmacokinetic properties of 2-amino-3-(3-chloro-2,6-difluorophenyl)propan-1-ol have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, which makes it suitable for once-daily dosing regimens. Additionally, its low toxicity profile in preclinical studies further supports its potential as a safe and effective therapeutic agent.

The synthesis of 2-amino-3-(3-chloro-2,6-difluorophenyl)propan-1-ol involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-chloro-2,6-difluorobenzaldehyde with an appropriate amine followed by reduction to form the desired alcohol. The use of chiral catalysts or reagents can be employed to achieve enantioselective synthesis, which is crucial for producing enantiomerically pure forms of the compound.

In conclusion, 2-amino-3-(3-chloro-2,6-difluorophenyl)propan-1-ol (CAS No. 1380154-58-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of new therapeutic agents targeting bacterial infections and viral diseases. Ongoing research continues to explore its full range of applications and optimize its pharmacological profile for clinical use.